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Compound of Interest
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An In-depth Technical Guide on the Stability and Decomposition of Arsenous Acid in Aqueous
Solution

Introduction

Arsenous acid, with the chemical formula HsAsOs, is an inorganic compound that exists in
aqueous solutions.[1] It is formed when arsenic trioxide (As203) dissolves in water.[2][3]
Despite its significance in environmental science, toxicology, and certain therapeutic
applications, arsenous acid has not been isolated as a pure material.[1] Its behavior in aqueous
media is complex, governed by factors such as pH, redox potential (Eh), and temperature. This
guide provides a comprehensive overview of the stability, speciation, and decomposition of
arsenous acid in aqueous solutions, intended for researchers, scientists, and professionals in
drug development.

Chemical Properties and Speciation

Arsenous acid is a pyramidal molecule with three hydroxyl groups bonded to a central arsenic
atom, correctly represented as As(OH)s.[1] *H NMR studies of its aqueous solutions show a
single signal, which is consistent with this high-symmetry structure.[1]

Acid-Base Equilibria

Arsenous acid is a weak tribasic acid that dissociates in water. The successive pKa values
have been reported as 9.23, 12.13, and 13.40.[2] The speciation of arsenous acid is therefore
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highly dependent on the pH of the solution.

(arsenous acid).[4][5]

Below pH 9.2: The predominant species is the undissociated neutral molecule, HzAsOs

Between pH 9.2 and 12.1: The primary species is the dihydrogen arsenite ion, [ASO(OH)z]~
or H2AsOs™.[1][4]

Between pH 12.1 and 13.4: The hydrogen arsenite ion, [AsO2(OH)]?~ or HAsOs2~, becomes
significant.[1][6]

Above pH 13.4: The fully deprotonated arsenite ion, [AsOs]3~, is the dominant form.[1][6]

The following diagram illustrates the pH-dependent speciation of arsenous acid.
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Figure 1: Arsenous Acid Speciation as a Function of pH.

Stability and Decomposition in Aqueous Solution

The stability of arsenous acid (As(lll)) is critically influenced by the redox potential (Eh) and pH
of the aqueous environment.[7]

Influence of Redox Potential (Eh) and pH

Redox potential and pH are the most important factors controlling arsenic speciation in water.

[416]1[7]

» Reducing Conditions: In anaerobic or reducing environments (low Eh), trivalent arsenic
species (arsenites) are dominant.[5] The neutral Hs3AsOs molecule is the main form up to a
pH of about 9.[4][7]

e Oxidizing Conditions: In oxygen-rich, aerobic environments (high Eh), pentavalent arsenic
species (arsenates) are the dominant forms.[5] Under these conditions, arsenous acid
(As(Il)) is oxidized to arsenic acid (HzAsOa4). Thermodynamic calculations suggest that in
oxygenated ocean water, the ratio of arsenate to arsenite activity can be as high as 102°:1.[2]

The diagram below illustrates the general relationship between redox potential and the primary
arsenic species.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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